![molecular formula C19H15FN4O3 B3411226 5-(4-(4-Fluorobenzoyl)piperazin-1-yl)-2-(furan-2-yl)oxazole-4-carbonitrile CAS No. 903190-19-2](/img/structure/B3411226.png)
5-(4-(4-Fluorobenzoyl)piperazin-1-yl)-2-(furan-2-yl)oxazole-4-carbonitrile
Overview
Description
5-(4-(4-Fluorobenzoyl)piperazin-1-yl)-2-(furan-2-yl)oxazole-4-carbonitrile is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as F13714 and has been synthesized using various methods.
Mechanism of Action
The exact mechanism of action of 5-(4-(4-Fluorobenzoyl)piperazin-1-yl)-2-(furan-2-yl)oxazole-4-carbonitrile is not fully understood. However, studies have shown that it acts on various targets in the body, including serotonin receptors, dopamine receptors, and the N-methyl-D-aspartate (NMDA) receptor. It has been suggested that this compound exerts its therapeutic effects by modulating the levels of neurotransmitters in the brain.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cancer cell growth, and improve cognitive function. It has also been suggested that this compound may have potential as a treatment for schizophrenia and other psychiatric disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(4-(4-Fluorobenzoyl)piperazin-1-yl)-2-(furan-2-yl)oxazole-4-carbonitrile in lab experiments include its potential as a therapeutic agent for various diseases and its ability to modulate neurotransmitter levels in the brain. However, the limitations of using this compound include its limited solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for research on 5-(4-(4-Fluorobenzoyl)piperazin-1-yl)-2-(furan-2-yl)oxazole-4-carbonitrile. These include studying its potential as a treatment for various types of cancer, investigating its effects on different neurotransmitter systems in the brain, and exploring its potential as a treatment for psychiatric disorders. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for therapeutic use.
Scientific Research Applications
5-(4-(4-Fluorobenzoyl)piperazin-1-yl)-2-(furan-2-yl)oxazole-4-carbonitrile has been studied for its potential applications in various fields of scientific research. It has shown promising results in the treatment of cancer, inflammation, and neurological disorders. Studies have also shown that this compound has potential as an antipsychotic and antidepressant agent.
properties
IUPAC Name |
5-[4-(4-fluorobenzoyl)piperazin-1-yl]-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15FN4O3/c20-14-5-3-13(4-6-14)18(25)23-7-9-24(10-8-23)19-15(12-21)22-17(27-19)16-2-1-11-26-16/h1-6,11H,7-10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DETPTDPHRYZCPK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=C(N=C(O2)C3=CC=CO3)C#N)C(=O)C4=CC=C(C=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15FN4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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